Cas no 69390-10-9 (Thiazole, 2-(butylthio)-4-phenyl-)
69390-10-9 structure
Product Name:Thiazole, 2-(butylthio)-4-phenyl-
CAS No:69390-10-9
MF:C13H15NS2
MW:249.394900560379
CID:2677171
Update Time:2023-08-06
Thiazole, 2-(butylthio)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-(Butylthio)-4-phenylthiazole
- Thiazole, 2-(butylthio)-4-phenyl-
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- Inchi: 1S/C13H15NS2/c1-2-3-9-15-13-14-12(10-16-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: VOPDIGLDSQBNDN-UHFFFAOYSA-N
- SMILES: S(C1=NC(=CS1)C1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Topological Polar Surface Area: 66.4
Thiazole, 2-(butylthio)-4-phenyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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